4-butoxy-N-(4-pyridinylmethyl)benzamide

• IUPAC Name: 4-butoxy-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C17H20N2O2/c1-2-3-12-21-16-6-4-15(5-7-16)17(20)19-13-14-8-10-18-11-9-14/h4-11H,2-3,12-13H2,1H3,(H,19,20)
• InChI Key: WHEBUQMZGLKZEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

4-Butoxy-N-(4-pyridinylmethyl)benzamide is a benzamide derivative featuring a butoxy group at the 4-position of the benzene ring and a 4-pyridinylmethyl substituent on the amide nitrogen.

Comparison with Similar Compounds

Quinazoline Derivatives (Quin-C1)

Structure : 4-Butoxy-N-[2-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinazolin-3(2H)-yl]benzamide (Quin-C1) .
Key Differences :

• The nitrogen substituent is a quinazoline ring system instead of pyridinylmethyl.
• The quinazoline core introduces additional hydrogen-bonding sites and planar aromaticity.
  Pharmacology :
• Acts as a selective agonist for formyl peptide receptor 2 (FPR2), inducing chemotaxis, calcium mobilization, and ERK phosphorylation in neutrophils .
• Lower efficacy compared to peptide agonists like WKYMVm but avoids superoxide generation, reducing oxidative stress risks .

mGluR5 PAMs: Fluorophenyl-Substituted Analogs

Examples :

• VU0040237 : 4-Butoxy-N-(2-fluorophenyl)benzamide .
• VU0357121 : 4-Butoxy-N-(2,4-difluorophenyl)benzamide .
  Key Differences :
• Fluorophenyl groups enhance lipophilicity and blood-brain barrier penetration, critical for CNS targets.
  Pharmacology :
• Potent positive allosteric modulators (PAMs) of metabotropic glutamate receptor 5 (mGluR5) with EC₅₀ values ranging from 33 nM to 1.3 μM .
• Investigated for schizophrenia and cognitive disorders due to modulation of glutamatergic signaling .

Benzimidazole and Benzotriazole Derivatives

Examples :

• N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide : Exhibits antitumor activity (IC₅₀ 100–200 μM).
• Key Differences:
• Benzimidazole and benzotriazole substituents introduce rigid heterocycles, altering steric and electronic profiles compared to pyridinylmethyl.
  Applications : Antitumor activity linked to HDAC inhibition or DNA intercalation mechanisms .

Thiophene and Thiazole Derivatives

Examples :

• 4-Butoxy-N-[2-(thiophen-2-yl)ethyl]benzamide : Thiophene ethyl group increases lipophilicity (logP = 4.01).
• 4-Butoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide : Thiazole ring enhances metabolic stability.
  Key Differences :
• Thiophene and thiazole substituents modulate electron density and hydrogen-bonding capacity, influencing target selectivity.

Structure-Activity Relationship (SAR) Analysis

Substituent Effects on Pharmacokinetics

Substituent Type	Impact on Properties	Example Compounds
Pyridinylmethyl	Balances solubility (basic N) and lipophilicity	4-Butoxy-N-(4-pyridinylmethyl)benzamide
Fluorophenyl	Enhances CNS penetration	VU0040237, VU0357121
Heterocyclic (e.g., quinazoline, benzimidazole)	Increases receptor affinity via π-π interactions	Quin-C1 , Benzimidazole analog

Bioactivity Comparison

Compound	Target/Activity	EC50/IC50	Therapeutic Area
Quin-C1	FPR2 agonist	Not reported	Inflammation, Cancer
VU0040237	mGluR5 PAM	33 nM – 1.3 μM	Schizophrenia, Cognition
Benzimidazole analog	Antitumor	100–200 μM	Oncology
Thiophene derivative	Not specified	-	Undisclosed